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Compound of Interest

Compound Name: Acid Red 111

Cat. No.: B1630594

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of Acid Red 111 (C.I. 23266;
CAS No. 6358-57-2), a disazo dye. The document presents available quantitative and
gualitative solubility data, detailed experimental protocols for solubility determination, and a
visual representation of a general experimental workflow.

Core Data Presentation: Solubility Profile of Acid
Red 111

The solubility of Acid Red 111 is significantly influenced by the solvent and temperature. Below
Is a summary of the available data.

Quantitative Solubility Data in Aqueous Media

The solubility of Acid Red 111 in water has been quantitatively determined at different
temperatures, highlighting the positive correlation between temperature and solubility.

Solvent Temperature (°C) Solubility (g/L)
Water 20 2.36[1]
Water 90 25[2][3]
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Qualitative Solubility Data in Organic Solvents

While specific quantitative data for Acid Red 111 in various organic solvents is not readily
available in the literature, its solubility characteristics have been described. The free acid form
of Acid Red 111 shows good to excellent solubility in polar organic solvents.

Solvent Solvent Type Qualitative Solubility
Methanol Polar Protic Good[4]

Ethanol Polar Protic Good, Favorable[4]
Acetone Polar Aprotic Excellent[4]

Dimethyl Sulfoxide (DMSO) Polar Aprotic Excellent[4]

Experimental Protocols for Solubility Determination

The following is a standard methodology for determining the solubility of a dye such as Acid
Red 111 in a given solvent. This protocol is based on the equilibrium saturation method.

Objective

To determine the concentration of a saturated solution of Acid Red 111 in a specific solvent at
a controlled temperature.

Materials and Equipment

e Acid Red 111 (powder form)

Solvent of interest (e.g., deionized water, ethanol)

Analytical balance

Temperature-controlled orbital shaker or magnetic stirrer with hot plate

Thermostatic water bath

Volumetric flasks and pipettes
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Centrifuge

Syringe filters (e.g., 0.45 pm pore size)

UV-Vis spectrophotometer

Cuvettes

Procedure

o Preparation of a Saturated Solution:

o Add an excess amount of Acid Red 111 powder to a known volume of the solvent in a
sealed, airtight container (e.g., a screw-cap vial or flask). The presence of undissolved
solid is essential to ensure saturation.

o Place the container in a temperature-controlled shaker or water bath set to the desired
experimental temperature.

o Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium
between the dissolved and undissolved solute is reached.

o Sample Separation:

o After the equilibration period, cease agitation and allow the suspension to stand
undisturbed at the constant temperature for at least 2 hours to allow the excess solid to
sediment.

o To further separate the solid from the liquid phase, centrifuge the sample at a high speed
(e.g., 5000 rpm for 15 minutes).

e Analysis of the Saturated Solution:
o Carefully withdraw an aliquot of the clear supernatant using a pipette.

o Immediately filter the aliquot using a syringe filter to remove any remaining suspended
particles.
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o Accurately dilute the filtered, saturated solution with the same solvent to a concentration
that falls within the linear range of a pre-determined calibration curve.

o Measure the absorbance of the diluted solution using a UV-Vis spectrophotometer at the
wavelength of maximum absorbance (Amax) for Acid Red 111.

e Quantification and Calculation:

o Prepare a series of standard solutions of Acid Red 111 with known concentrations in the
same solvent.

o Measure the absorbance of each standard solution to create a calibration curve
(absorbance vs. concentration).

o Using the calibration curve, determine the concentration of the diluted sample.

o Calculate the original concentration of the saturated solution by multiplying the
concentration of the diluted sample by the dilution factor. This value represents the
solubility of Acid Red 111 in the solvent at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of Acid Red
111.
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General workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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